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Compound of Interest

Compound Name: Catechol violet

Cat. No.: B085856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Catechol Violet in
aqueous and organic solvents. The information contained herein is intended to support

research, development, and quality control activities where Catechol Violet is utilized as an

indicator, chelating agent, or for other analytical purposes. This document presents quantitative

solubility data, detailed experimental methodologies for solubility determination, and a visual

representation of the experimental workflow.

Introduction to Catechol Violet
Catechol Violet, also known as Pyrocatechol Violet, is a sulfonephthalein dye with the

chemical formula C₁₉H₁₄O₇S.[1] It is widely used in analytical chemistry as a complexometric

indicator for metal titrations, particularly for bismuth, thorium, and zirconium. Its utility is derived

from its ability to form colored complexes with metal ions. The solubility of Catechol Violet is a

critical physical property that dictates its application in various solvent systems and its

performance in analytical assays. An understanding of its solubility characteristics is paramount

for accurate and reproducible experimental outcomes.

Quantitative Solubility Data
The solubility of Catechol Violet has been determined in a range of common laboratory

solvents. The following table summarizes the available quantitative data, providing a

comparative reference for researchers. It is important to note that solubility can be influenced
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by factors such as temperature, pH, and the presence of other solutes. Some sources indicate

the need for sonication to facilitate dissolution, suggesting that the rate of dissolution may be

slow.[2][3]
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Conditions and
Notes

Water 20 - 60 51.76 - 155.28

A range is provided

due to varying reports.

Some sources state

20 mg/mL with the

need for sonication.[2]

[3] Another indicates

solubility as high as

60 mg/mL.[1] A value

of 50 g/L (50 mg/mL)

at 27°C has also been

reported.[4] A lower

solubility of 1 mg/mL

is also cited.[4][5][6]

Dimethyl Sulfoxide

(DMSO)
35 90.58

Requires sonication

for dissolution. It is

noted that

hygroscopic DMSO

can significantly

impact solubility, and

the use of newly

opened DMSO is

recommended.[2][3]

Ethanol ~1 ~2.59

Described as soluble,

and slightly soluble in

cold ethanol.[1][7][8] A

specific value of 0.01

g/10 mL (1 mg/mL) in

a mixture of ethanol

and water has been

reported.[5]

Methanol ~1 ~2.59 A 0.1% solution (1

mg/mL) is described
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as a clear solution.[9]

Ethylene Glycol

Monomethyl Ether
Soluble -

No quantitative data

available.[1][6][10]

Glacial Acetic Acid Soluble -

Used for

recrystallization,

indicating solubility.

[10]

Non-polar Organic

Solvents (e.g., Ether,

Benzene, Xylene)

Insoluble -

Consistently reported

as insoluble in these

solvents.[1][7][8]

Experimental Protocol for Solubility Determination
The following section details a standardized experimental methodology for determining the

equilibrium solubility of Catechol Violet, primarily based on the widely accepted shake-flask

method.[2][7] This method is considered the gold standard for establishing the thermodynamic

solubility of a compound.

Materials and Equipment
Catechol Violet (high purity)

Solvents of interest (e.g., deionized water, ethanol, DMSO)

Volumetric flasks and pipettes

Scintillation vials or sealed flasks

Orbital shaker or wrist-action shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

UV-Vis Spectrophotometer
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Analytical balance

Procedure
Preparation of Saturated Solutions:

Accurately weigh an excess amount of Catechol Violet and add it to a series of

scintillation vials or sealed flasks. The presence of undissolved solid at the end of the

experiment is crucial to ensure that equilibrium has been reached.

Add a known volume of the desired solvent to each vial.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker with a constant, controlled temperature (e.g., 25 °C or

37 °C).

Agitate the samples for a predetermined period (typically 24 to 72 hours) to allow the

system to reach equilibrium. It is advisable to take measurements at different time points

(e.g., 24, 48, and 72 hours) to confirm that equilibrium has been established (i.e., the

concentration of the solute in the solution does not change over time).

Sample Separation:

After the equilibration period, remove the vials from the shaker and allow the undissolved

solid to settle.

To separate the saturated solution from the excess solid, centrifuge the samples at a high

speed.

Carefully withdraw an aliquot of the supernatant using a pipette.

Filter the aliquot through a syringe filter to remove any remaining solid particles. This step

is critical to prevent artificially high solubility readings.

Concentration Analysis (UV-Vis Spectrophotometry):
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Prepare a series of standard solutions of Catechol Violet of known concentrations in the

same solvent used for the solubility test.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for Catechol Violet to generate a calibration curve.

Dilute the filtered supernatant from the saturated solution to a concentration that falls

within the linear range of the calibration curve.

Measure the absorbance of the diluted sample and use the calibration curve to determine

the concentration of Catechol Violet in the saturated solution.

Calculate the solubility in mg/mL or other desired units, accounting for the dilution factor.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Catechol Violet.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Preparation

2. Equilibration

3. Phase Separation

4. Concentration Analysis

Weigh excess
Catechol Violet

Add known volume
of solvent

to sealed flask

Agitate at constant
temperature (24-72h)

Centrifuge sample

Filter supernatant
(0.22 µm filter)

Dilute filtered
sample

Prepare standard
solutions & create
calibration curve

Measure absorbance
(UV-Vis)

Calculate solubility

Click to download full resolution via product page

Fig. 1: Experimental workflow for solubility determination.
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Conclusion
This technical guide provides essential data and methodologies for understanding and

determining the solubility of Catechol Violet. The compound exhibits good solubility in water

and polar organic solvents like DMSO, while being insoluble in non-polar organic solvents. The

provided experimental protocol, based on the shake-flask method coupled with UV-Vis

spectrophotometry, offers a reliable approach for quantifying its solubility in various media. This

information is crucial for the effective application of Catechol Violet in research, analytical

method development, and other scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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